Cas no 122950-66-7 (1-(bromomethyl)-2-methoxy-3-methylbenzene)

1-(bromomethyl)-2-methoxy-3-methylbenzene structure
122950-66-7 structure
Product Name:1-(bromomethyl)-2-methoxy-3-methylbenzene
CAS No:122950-66-7
MF:C9H11BrO
MW:215.087042093277
MDL:MFCD18398319
CID:1217532
PubChem ID:14433798
Update Time:2025-04-20

1-(bromomethyl)-2-methoxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(bromomethyl)-2-methoxy-3-methyl-
    • 1-(bromomethyl)-2-methoxy-3-methylbenzene
    • SCHEMBL4513903
    • MFCD18398319
    • AKOS037655702
    • 122950-66-7
    • CS-0457381
    • DMQMITNJIJERTM-UHFFFAOYSA-N
    • 2-Methoxy-3-methylbenzyl bromide
    • XEA95066
    • DTXSID40560193
    • 1-bromomethyl-2-methoxy-3-methyl-benzene
    • PS-9993
    • 2-Methoxy-3-methylbenzylbromide
    • EN300-1913335
    • MDL： MFCD18398319
    • Inchi： 1S/C9H11BrO/c1-7-4-3-5-8(6-10)9(7)11-2/h3-5H,6H2,1-2H3
    • InChI Key： DMQMITNJIJERTM-UHFFFAOYSA-N
    • SMILES： BrCC1C=CC=C(C)C=1OC

Computed Properties

  • Exact Mass: 213.99933
  • Monoisotopic Mass: 213.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

1-(bromomethyl)-2-methoxy-3-methylbenzene Pricemore >>

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1-(bromomethyl)-2-methoxy-3-methylbenzene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:122950-66-7)1-(bromomethyl)-2-methoxy-3-methylbenzene
Order Number:A1116801
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 21:14
Price ($):297.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:122950-66-7)1-(bromomethyl)-2-methoxy-3-methylbenzene
A1116801
Purity:99%
Quantity:1g
Price ($):297.0
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